Cas no 1267224-50-9 (2-(3-chlorophenyl)-1,3-benzothiazol-6-amine)

• Product Name: 2-(3-chlorophenyl)-1,3-benzothiazol-6-amine
• CAS No: 1267224-50-9
• MF: C₁₃H₉ClN₂S
• MW: 260.741960287094
• CID: 4584458
• PubChem ID: 65814762
• Update Time: 2025-10-29

2-(3-chlorophenyl)-1,3-benzothiazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-chlorophenyl)-1,3-benzothiazol-6-amine
• 6-Benzothiazolamine, 2-(3-chlorophenyl)-
• 2-(3-Chlorophenyl)benzo[d]thiazol-6-amine

• Inchi： 1S/C13H9ClN2S/c14-9-3-1-2-8(6-9)13-16-11-5-4-10(15)7-12(11)17-13/h1-7H,15H2
• InChI Key： XSUQSBHGQBCFCR-UHFFFAOYSA-N
• SMILES： S1C2=CC(N)=CC=C2N=C1C1=CC=CC(Cl)=C1

Experimental Properties

• Density: 1.4±0.0 g/cm3
• Boiling Point: 465.0±0.0 °C at 760 mmHg
• Flash Point: 235.0±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

2-(3-chlorophenyl)-1,3-benzothiazol-6-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(3-chlorophenyl)-1,3-benzothiazol-6-amine

Professional Introduction to 2-(3-chlorophenyl)-1,3-benzothiazol-6-amine (CAS No. 1267224-50-9)

2-(3-chlorophenyl)-1,3-benzothiazol-6-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 1267224-50-9, has garnered considerable attention due to its structural similarity to several bioactive molecules. The benzothiazole core, a well-known pharmacophore, plays a pivotal role in its pharmacological properties, making it a subject of extensive research in drug discovery and development.

The structural motif of 2-(3-chlorophenyl)-1,3-benzothiazol-6-amine consists of a benzothiazole ring system substituted with a 3-chlorophenyl group and an amine functional group at the 6-position. This arrangement contributes to its unique chemical and biological properties. The presence of the chloro substituent on the phenyl ring enhances its lipophilicity, which is often a critical factor in drug absorption and distribution. Additionally, the amine group provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored pharmacological profiles.

In recent years, there has been growing interest in exploring the therapeutic potential of benzothiazole derivatives. These compounds have shown promise in various pharmacological contexts, including antimicrobial, anti-inflammatory, and anticancer applications. The benzothiazole scaffold is known for its ability to interact with biological targets such as enzymes and receptors, thereby modulating cellular processes. 2-(3-chlorophenyl)-1,3-benzothiazol-6-amine, with its specific substitution pattern, is being investigated for its potential to interfere with pathways relevant to diseases such as cancer and neurodegenerative disorders.

One of the most compelling aspects of this compound is its role in preclinical studies aimed at identifying novel therapeutic agents. Researchers have leveraged its structural features to develop molecules that exhibit potent activity against specific disease targets. For instance, studies have indicated that derivatives of benzothiazole can inhibit kinases and other enzymes involved in tumor growth and progression. The amine group in 2-(3-chlorophenyl)-1,3-benzothiazol-6-amine serves as a versatile handle for further functionalization, allowing chemists to design molecules with enhanced selectivity and efficacy.

The synthesis of 2-(3-chlorophenyl)-1,3-benzothiazol-6-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the benzothiazole core. Subsequent steps involve chlorination and amination reactions to introduce the desired substituents at the 3-position of the phenyl ring and the 6-position of the benzothiazole ring, respectively. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize byproduct formation.

The pharmacological evaluation of 2-(3-chlorophenyl)-1,3-benzothiazol-6-amine has revealed intriguing properties that warrant further investigation. In vitro assays have demonstrated its ability to modulate various biological pathways relevant to human health. For example, preliminary studies suggest that it may exhibit inhibitory effects on certain enzymes associated with inflammation and oxidative stress. These findings align with the broader interest in developing small-molecule inhibitors for treating chronic diseases characterized by these pathological processes.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules used in agrochemicals and materials science. The benzothiazole moiety is particularly valuable in these contexts due to its stability and reactivity under various conditions. This versatility underscores the importance of compounds like 2-(3-chlorophenyl)-1,3-benzothiazol-6-amine in driving innovation across multiple scientific disciplines.

In conclusion, 2-(3-chlorophenyl)-1,3-benzothiazol-6-amine (CAS No. 1267224-50-9) represents a promising candidate for further research and development in pharmaceutical chemistry. Its complex structure and diverse functional groups provide a rich foundation for designing molecules with therapeutic potential. As research continues to uncover new applications for benzothiazole derivatives, compounds like this one are likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.